Cas no 74014-51-0 (ROKITAMYCIN)

ROKITAMYCIN Properties

Names and Identifiers

• ROKITAMYCIN
• 3''-Propionylleucomycin A5
• Leucomycin V, 4B-butanoate 3B-propanoate (9CI)
• Ricamycin
• TMS 19Q
• Leummycin V 4B-bu-tanoate 3 B-propanoate
• M-19-Q
• Rikamycin
• Leucomycin V,4B-butanoate 3B-propanoate
• 3''-O-propionyl leucomycin A5
• Rokital
• T'urimyein H4
• ZPT03UEM0E
• ROKITAMYCIN [MART.]
• Rokitamycinum [Latin]
• BRN 5220127
• rokitamycin
• Rokitamicina [Spanish]
• [(2S,3S,4R,6S)-6-[(2R,3S,4R,5R,6S)-6-[[(4R,5S,6S,7R,9R,10R,11E,13E,16R)-4,10-dihydroxy-5-methoxy-9,16-dimethyl-2-oxo-7-(2-oxoethyl)-1-oxacyclohexadeca-11,13-dien-6-yl]oxy]-4-(dimethylamino)-5-hydroxy-2-methyloxan-3-yl]oxy-2,4-dimethyl-4-propanoyloxyoxan-3-yl] butanoate
• NS00011664
• UNII-ZPT03UEM0E
• Rokitamycin [INN:JAN]
• CHEMBL1908350
• GTPL12879
• 3''-propionylleucomycin a5
• Rokitamycinum
• 3''-O-propionylleucomycin A5
• CHEBI:32103
• ROKITAMYCIN [WHO-DD]
• [(2S,3S,4R,6S)-6-[(2R,3S,4R,5R,6S)-6-[[(4R,5S,6S,7R,9R,10R,11E,13E,16R)-4,10-dihydroxy-5-methoxy-9,16-dimethyl-2-oxo-7-(2-oxoethyl)-1-oxacyclohexadeca-11,13-dien-6-yl]oxy]-4-dimethylamino-5-hydroxy-2-methyloxan-3-yl]oxy-2,4-dimethyl-4-propanoyloxyoxan-3-yl] butanoate
• Rokitamycine [French]
• Rokitamycin, Antibiotic for Culture Media Use Only
• Rokicid
• ROKITAMYCIN [INN]
• DB13409
• DTXSID6023521
• Ricamycin (TN)
• ROKITAMYCIN [JAN]
• Leucomycin V, 4(sup B)-butanoate 3(Sup B)-propanoate
• AKOS016010142
• Propionylleucomycin
• CCRIS 5267
• Rokitamycine
• Rokitamycin (JAN/INN)
• ((4R,5S,6S,7R,9R,10R,11E,13E,16R)-7-(Formylmethyl)-4,10-dihydroxy-5-methoxy-9,16-dimethyl-2-oxooxacyclohexadeca-11,13-dien-6-yl)-3,6-dideoxy-4-O-(2,6-dideoxy-3-C-methyl-alpha-L-ribo-hexopyranosyl)-3-(dimethylamino)-beta-D-glucopyranoside 4'-butyrate 3'-propionate
• D01897
• Q3940221
• TMS-19Q
• 74014-51-0
• ((4R,5S,6S,7R,9R,10R,11E,13E,16R)-7-(Formylmethyl)-4,10-dihydroxy-5-methoxy-9,16-dimethyl-2-oxooxacyclohexadeca-11,13-dien-6-yl)-3,6-dideoxy-4-O-(2,6-dideoxy-3-C-methyl-alpha-L-ribo-hexopyranosyl)-3-(dimethylamino)-beta-D-glucopyranoside 4''-butyrate 3''-propionate
• Rokitamicina
• TMS-19-Q
• TMS-19-Q DS 200
• R-6900
• ROKITAMYCIN [MI]
• SCHEMBL136367
• Leucomycin V, 4B-butanoate 3B-propanoate
• GLXC-08165
• VYWWNRMSAPEJLS-MDWYKHENSA-N
• +Expand

• MDL： MFCD00941397
• InChIKey： VYWWNRMSAPEJLS-RVPGWPFOSA-N
• Inchi： InChI=1S/C42H69NO15/c1-11-16-32(48)55-40-27(6)53-34(23-42(40,7)58-31(47)12-2)56-37-26(5)54-41(36(50)35(37)43(8)9)57-38-28(19-20-44)21-24(3)29(45)18-15-13-14-17-25(4)52-33(49)22-30(46)39(38)51-10/h13-15,18,20,24-30,34-41,45-46,50H,11-12,16-17,19,21-23H2,1-10H3/t24-,25-,26-,27+,28+,29+,30-,34+,35-,36-,37-,38+,39+,40+,41+,42-/m1/s1
• SMILES： O[C@H]([C@H]([C@H](O[C@@]1([H])C[C@](C)([C@@H](OC(CCC)=O)[C@H](C)O1)OC(CC)=O)[C@@H](C)O2)N(C)C)[C@]2([H])O[C@H]3[C@H](C[C@H]([C@H](/C=C/C=C/C[C@@H](C)OC(C[C@@H](O)[C@@H]3OC)=O)O)C)CC=O

Computed Properties

• Exact Mass: 827.46700
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 16
• Rotatable Bond Count: 15
• Monoisotopic Mass: 827.467
• Heavy Atom Count: 58
• Complexity: 1380
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 206A^2

Experimental Properties

• LogP: 3.15750
• PSA: 206.05000
• Refractive Index: 1.535
• Boiling Point: 879.3 °C at 760 mmHg
• Melting Point: 116°
• Flash Point: 485.6 °C
• Color/Form: White to yellowish powder, odorless and bitter
• Specific Rotation: D20 -71° (c = 1.0 in chloroform)
• Density: 1.21